Home / Products / Others

Unii-D4HS0C4gyk

Name: Unii-D4HS0C4gyk
Brand: Smolecule
SKU: S3554284
Rating: 5 (4 reviews)

Catalog No.

S3554284

CAS No.

436847-13-1

M.F

C12H15ClN5O6P

M. Wt

391.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others

General Information

CAS Number

436847-13-1

Product Name

Unii-D4HS0C4gyk

IUPAC Name

[(1R,2R,3S,4R,5S)-4-(6-amino-2-chloropurin-9-yl)-2,3-dihydroxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate

Molecular Formula

C12H15ClN5O6P

Molecular Weight

391.7 g/mol

InChI

InChI=1S/C12H15ClN5O6P/c13-11-16-9(14)5-10(17-11)18(3-15-5)6-4-1-12(4,8(20)7(6)19)2-24-25(21,22)23/h3-4,6-8,19-20H,1-2H2,(H2,14,16,17)(H2,21,22,23)/t4-,6-,7+,8+,12+/m1/s1

InChI Key

FTSUGKZNIRUKKK-OBPILZPTSA-N

SMILES

C1C2C1(C(C(C2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

Synonyms

MRS 2339, MRS-2339, MRS2339

Canonical SMILES

C1C2C1(C(C(C2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

Isomeric SMILES

C1[C@H]2[C@@]1([C@H]([C@H]([C@@H]2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

Description

The exact mass of the compound Unii-D4HS0C4gyk is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.